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Compound of Interest

Compound Name: 3-Hydroxy-2-methylbenzaldehyde

Cat. No.: B113236

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Hydroxy-2-
methylbenzaldehyde (CAS No. 90111-15-2), a substituted aromatic aldehyde. Due to its
specific substitution pattern, this compound presents potential as a building block in the
synthesis of more complex molecules in medicinal chemistry and materials science. This
document consolidates available data on its chemical and physical properties, spectroscopic
information, and predicted safety characteristics. While detailed experimental protocols and
specific applications in drug development are not widely reported in public literature, this guide
provides foundational knowledge based on available data and predictive models.

Chemical and Physical Properties

3-Hydroxy-2-methylbenzaldehyde is a solid, appearing white to yellow in color.[1] Its core
structure consists of a benzene ring substituted with a hydroxyl group at position 3, a methyl
group at position 2, and a formyl (aldehyde) group at position 1.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 3-Hydroxy-2-
methylbenzaldehyde. It is important to note that several of these values are predicted based
on computational models due to a scarcity of published experimental data.
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Property Value Source
CAS Number 90111-15-2 [1][2]
Molecular Formula CsHsO2 [1]12]
Molecular Weight 136.15 g/mol [1][3]
Appearance White to yellow solid [1]
Boiling Point (Predicted) 250.6 £ 20.0 °C [1]
Density (Predicted) 1.175 + 0.06 g/cm?3 [1]

pKa (Predicted) 9.59+£0.10 [11[2]

Note: Solubility data in common solvents is not readily available in the literature. However,
based on its structure, it is expected to have limited solubility in water and good solubility in
organic solvents such as ethanol, acetone, and dichloromethane.

Synthesis

While specific, detailed experimental protocols for the synthesis of 3-Hydroxy-2-
methylbenzaldehyde are not extensively published, a general synthetic pathway can be
inferred from related chemical literature. A plausible route involves the formylation of 2-
methylphenol or a derivative. A general synthesis workflow is depicted below.

Starting Material Aqueous Workup Purification
(e.g., 2-Methylphenol derivative) - and Extraction (e.g., Column Chromatography) 3-Hydroxy-2-methylbenzaldehyde

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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